molecular formula C10H14O3 B6243946 1-(dimethoxymethyl)-2-methoxybenzene CAS No. 58378-33-9

1-(dimethoxymethyl)-2-methoxybenzene

Cat. No.: B6243946
CAS No.: 58378-33-9
M. Wt: 182.2
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Description

1-(Dimethoxymethyl)-2-methoxybenzene is an organic compound with a unique structure that includes a benzene ring substituted with a dimethoxymethyl group and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Dimethoxymethyl)-2-methoxybenzene can be synthesized through several methods. One common approach involves the reaction of 2-methoxybenzaldehyde with methanol in the presence of an acid catalyst. The reaction typically proceeds under mild conditions, with the acid catalyst facilitating the formation of the dimethoxymethyl group.

Industrial Production Methods: In industrial settings, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of heterogeneous catalysts can enhance the efficiency of the reaction, allowing for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 1-(Dimethoxymethyl)-2-methoxybenzene undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

    Substitution: The methoxy and dimethoxymethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

    Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or acids, while reduction can produce alcohols.

Scientific Research Applications

1-(Dimethoxymethyl)-2-methoxybenzene has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound’s derivatives may have potential biological activities, making it a subject of study in medicinal chemistry.

    Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

    Industry: It is used in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism by which 1-(dimethoxymethyl)-2-methoxybenzene exerts its effects involves interactions with various molecular targets. The compound’s functional groups can participate in hydrogen bonding, van der Waals interactions, and other non-covalent interactions with biological molecules. These interactions can influence the compound’s biological activity and its potential therapeutic effects.

Comparison with Similar Compounds

  • 1-(Dimethoxymethyl)-2-nitrobenzene
  • 4-Dimethoxymethyl-2-methoxy-phenol
  • Dimethoxymethyl phenyl sulfide

Comparison: 1-(Dimethoxymethyl)-2-methoxybenzene is unique due to its specific substitution pattern on the benzene ring. Compared to similar compounds, it may exhibit different reactivity and biological activity due to the presence and position of the methoxy and dimethoxymethyl groups.

Properties

CAS No.

58378-33-9

Molecular Formula

C10H14O3

Molecular Weight

182.2

Purity

95

Origin of Product

United States

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